3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole
Overview
Description
3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole is a chemical compound with the molecular formula C6H8BrN3. It has a molecular weight of 202.05 . The compound is typically stored at room temperature and is available in powder form .
Physical And Chemical Properties Analysis
3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole is a powder that is stored at room temperature . The compound has a molecular weight of 202.05 . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available literature .Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura coupling is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole can be used as a boron reagent in this process due to its ability to undergo transmetalation with palladium(II) complexes . This application is crucial in the synthesis of various organic compounds, including pharmaceuticals and polymers.
Isoxazole Synthesis
Isoxazole rings are a common feature in many commercially available drugs. The compound could serve as a precursor in metal-free synthetic routes for isoxazole synthesis . This is particularly important for creating eco-friendly synthetic strategies and expanding the drug-like chemical space.
Protodeboronation Studies
In the study of protodeboronation , 3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole could be used to form boron ate complexes, which are essential for understanding the reactivity and stability of boronic esters in organic synthesis .
Safety and Hazards
Future Directions
The development of metal-free synthetic routes for the synthesis of compounds like 3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole is an area of ongoing research . This is due to the drawbacks associated with metal-catalyzed reactions, such as high costs, low abundance, toxicity, significant waste generation, and difficulty in separating the metals from the reaction mixtures .
properties
IUPAC Name |
3-bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrN3/c1-6(2-3-6)4-8-5(7)10-9-4/h2-3H2,1H3,(H,8,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMYIMUHNXNYDQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1)C2=NC(=NN2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BrN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(4-(4-fluorophenyl)piperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one](/img/structure/B2601423.png)
![2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(3,5-dimethoxyphenyl)acetamide](/img/structure/B2601427.png)
![2-(8-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(3-(methylthio)phenyl)acetamide](/img/structure/B2601430.png)
![N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-4-chloro-3-(trifluoromethyl)benzenesulfonamide](/img/structure/B2601435.png)
